Cas no 326907-81-7 ((2E)-3-3-(2,3-dihydro-1H-indole-1-sulfonyl)-4,5-dimethoxyphenylprop-2-enoic acid)

• Product Name: (2E)-3-3-(2,3-dihydro-1H-indole-1-sulfonyl)-4,5-dimethoxyphenylprop-2-enoic acid
• CAS No: 326907-81-7
• MF: C₁₉H₁₉NO₆S
• MW: 389.42226433754
• MDL: MFCD02658815
• CID: 5185236
• Update Time: 2025-05-19

(2E)-3-3-(2,3-dihydro-1H-indole-1-sulfonyl)-4,5-dimethoxyphenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-(indolin-1-ylsulfonyl)-4,5-dimethoxyphenyl)acrylic acid
• 3-[3-(2,3-dihydro-1H-indole-1-sulfonyl)-4,5-dimethoxyphenyl]prop-2-enoic acid
• 2-Propenoic acid, 3-[3-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-4,5-dimethoxyphenyl]-
• (2E)-3-3-(2,3-dihydro-1H-indole-1-sulfonyl)-4,5-dimethoxyphenylprop-2-enoic acid

• MDL： MFCD02658815
• Inchi： 1S/C19H19NO6S/c1-25-16-11-13(7-8-18(21)22)12-17(19(16)26-2)27(23,24)20-10-9-14-5-3-4-6-15(14)20/h3-8,11-12H,9-10H2,1-2H3,(H,21,22)
• InChI Key： VOCNVRJXSJPINX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC(OC)=C(OC)C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)=C1

Additional information on (2E)-3-3-(2,3-dihydro-1H-indole-1-sulfonyl)-4,5-dimethoxyphenylprop-2-enoic acid

Comprehensive Guide to (2E)-3-[3-(2,3-dihydro-1H-indole-1-sulfonyl)-4,5-dimethoxyphenyl]prop-2-enoic acid (CAS No. 326907-81-7)

(2E)-3-[3-(2,3-dihydro-1H-indole-1-sulfonyl)-4,5-dimethoxyphenyl]prop-2-enoic acid (CAS No. 326907-81-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique molecular structure combining an indole ring, dimethoxy phenyl group, and a propenoic acid moiety, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutic agents.

The compound's molecular formula is C₁₉H₁₉NO₆S, with a molecular weight of 389.42 g/mol. Its structural complexity arises from the presence of multiple functional groups: the 2,3-dihydroindole core provides rigidity, while the sulfonyl bridge enhances stability. The 4,5-dimethoxyphenyl moiety contributes to lipophilicity, and the α,β-unsaturated carboxylic acid (prop-2-enoic acid) group offers reactivity for further derivatization. These features make it a versatile building block in medicinal chemistry.

Recent studies highlight the compound's relevance in addressing neurodegenerative diseases, a major focus in modern drug development. The indole-sulfonamide hybrid structure shows promise in modulating protein-protein interactions implicated in conditions like Alzheimer's disease. Additionally, its electron-rich aromatic system makes it a candidate for designing kinase inhibitors, particularly in oncology research where targeted therapies are in high demand.

From a synthetic perspective, 326907-81-7 is typically prepared via Pd-catalyzed cross-coupling reactions, followed by sulfonylation of the indole nitrogen. The (E)-configuration of the propenoic acid side chain is crucial for maintaining biological activity, as demonstrated in structure-activity relationship (SAR) studies. Analytical characterization employs advanced techniques like HPLC-MS and NMR spectroscopy to ensure purity, with typical purity grades exceeding 95% for research applications.

The compound's physicochemical properties include moderate water solubility (enhanced in basic pH due to carboxylate formation) and a calculated LogP of ~2.8, indicating good membrane permeability. These traits align with Lipinski's Rule of Five, making it a promising lead compound. Stability studies show it remains intact under ambient conditions but may degrade under strong UV exposure, necessitating amber glass storage.

In the context of green chemistry trends, researchers are exploring eco-friendly synthetic routes for 326907-81-7, such as microwave-assisted reactions that reduce solvent usage. The compound's structural motif also appears in investigations of natural product analogs, bridging synthetic and natural medicinal chemistry. These aspects resonate with the growing demand for sustainable drug development approaches.

Market analysis reveals increasing procurement of (2E)-3-[3-(2,3-dihydro-1H-indole-1-sulfonyl)-4,5-dimethoxyphenyl]prop-2-enoic acid by contract research organizations (CROs) specializing in central nervous system (CNS) drug discovery. Its pricing reflects the complexity of synthesis, typically ranging between $800-$1200 per gram at research quantities. Patent landscapes show protected applications in amyloid-beta aggregation inhibitors, indicating commercial potential.

For researchers handling this compound, proper laboratory safety protocols are essential despite its non-hazardous classification. Standard personal protective equipment (PPE) including gloves and safety goggles is recommended. The compound's non-cytotoxic profile in preliminary assays facilitates biological testing without stringent containment requirements.

Future directions include exploring its metabolite profile using advanced LC-MS/MS techniques and computational modeling of its target engagement kinetics. The scientific community anticipates derivative libraries based on this core structure to address unmet medical needs, particularly in age-related neurological disorders. With these developments, CAS 326907-81-7 remains a compound of significant interest in cutting-edge pharmaceutical research.